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Quantitative Efficacy Data Summary

The table below summarizes the key efficacy findings for sarolaner against Ctenocephalides felis and

Ornithodoros turicata.

Parasite Study Type Dose/Concentration
Efficacy
Outcome

Key Metrics

Ctenocephalides
felis (Cat Flea)

In vitro blood

feeding assay
[1]

LC80: 0.3 μg/mL [1] Killed adult

fleas

LC80 of 0.3

μg/mL

5 laboratory
studies on

dogs [2] [3]

Minimum 2 mg/kg
(single oral dose) [2] [3]

Treatment &
control of

infestations

99.8-100%
efficacy from Day

1 to Day 35 [2] [3]

Laboratory

study on dogs
[4]

2 mg/kg [4] Speed of kill >98% kill rate

within 8 hours of
re-infestation for

28 days [4]
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Parasite Study Type Dose/Concentration
Efficacy
Outcome

Key Metrics

Ornithodoros
turicata (Soft Tick)

In vitro

ingestion
assay [1]

LC100: 0.003 μg/mL [1] Killed ticks LC100 of 0.003

μg/mL

Detailed Experimental Protocols

The high efficacy of sarolaner was confirmed through standardized in vitro and in vivo experimental

models.

In Vitro Assay Protocols

The initial discovery and potency screening of sarolaner were conducted through the following in vitro

assays [1]:

*Ctenocephalides felis* In Vitro Blood Feeding Assay: Adult cat fleas were fed citrated bovine blood
containing serial dilutions of sarolaner through a synthetic membrane. The mortality of the fleas was

assessed, and the concentration required to kill 80% of the population (LC80) was calculated. For
sarolaner, the LC80 was determined to be 0.3 μg/mL [1].

*Ornithodoros turicata* In Vitro Ingestion Assay: Nymphs of the soft tick Ornithodoros turicata were
allowed to ingest a defined volume of a solution containing sarolaner. The mortality of the ticks was

recorded, and the concentration lethal to 100% of the population (LC100) was determined. Sarolaner
achieved an LC100 of 0.003 μg/mL in this assay [1].

A head-to-head comparative in vitro assay indicated that sarolaner demonstrated superior potency against

both fleas and ticks compared to afoxolaner and fluralaner [1].

In Vivo Dog Study Protocol

The efficacy of a single oral dose of sarolaner (Simparica) for the treatment and control of fleas on dogs was

confirmed in five definitive laboratory studies [2] [3].

Animals: The studies used purpose-bred adult Beagles and/or mixed-breed dogs [2].
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Infestation: Dogs were infested with approximately 100 unfed adult Ctenocephalides felis fleas prior

to treatment and then at weekly intervals post-treatment. One study also used a known insecticide-
tolerant flea strain (KS1), and another used dog fleas (Ctenocephalides canis) [2].

Treatment: On Day 0, dogs were randomly allocated to receive an oral placebo or a sarolaner tablet
providing a minimum dose of 2 mg/kg [2] [3].

Assessment: Comb counts were conducted to determine the number of viable fleas at 24 hours after
treatment and after each subsequent weekly infestation for 35 days [2].

Mechanism of Action and Experimental Workflow

Sarolaner's efficacy stems from its specific action on the arthropod nervous system, which can be visualized

in the following pathway and workflow diagrams.

Sarolaner

Binds to Arthropod-Specific
GABA & Glutamate-Gated

Chloride Channels

Inhibition of Chloride Ion Flow
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High Arthropod Specificity
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Diagram 1: Sarolaner's molecular mechanism targets specific insect neurotransmitter receptors, leading to

rapid parasite elimination.
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Diagram 2: The key stages of sarolaner's discovery and development process, from initial screening to

candidate selection.

Based on the available data, sarolaner is a highly effective ectoparasiticide. For a comprehensive view,

further research may focus on its efficacy in field conditions and its long-term impact on parasite

populations.

Need Custom Synthesis?
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turicata]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b542504#sarolaner-efficacy-against-ctenocephalides-felis-

ornithodoros-turicata]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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